Cas no 544429-08-5 (Butanal, 3-hydroxy-2,4-bis(phenylmethoxy)-, (2R,3R)-)

• Product Name: Butanal, 3-hydroxy-2,4-bis(phenylmethoxy)-, (2R,3R)-
• CAS No: 544429-08-5
• MF: C₁₈H₂₀O₄
• MW: 300.349005699158
• CID: 2850694
• PubChem ID: 11335589
• Update Time: 2025-04-21

Butanal, 3-hydroxy-2,4-bis(phenylmethoxy)-, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

• DTXCID50413606
• DTXSID20462787
• Butanal, 3-hydroxy-2,4-bis(phenylmethoxy)-, (2R,3R)-
• 544429-08-5

• Inchi： 1S/C18H20O4/c19-11-18(22-13-16-9-5-2-6-10-16)17(20)14-21-12-15-7-3-1-4-8-15/h1-11,17-18,20H,12-14H2/t17-,18+/m1/s1
• InChI Key： KRTRSMUBVIQEDZ-MSOLQXFVSA-N
• SMILES： O(CC1C=CC=CC=1)[C@@H](C=O)[C@@H](COCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 300.13615911Da
• Monoisotopic Mass: 300.13615911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų